7-Propyltryptophol
Description
7-Propyltryptophol (CAS# 57817-15-9) is a synthetic indole derivative with the molecular formula C₁₃H₁₇NO and a molecular weight of 203.28 g/mol. Structurally, it consists of a tryptophol backbone (3-(2-hydroxyethyl)indole) modified with a propyl group at the 7-position of the indole ring. This alkyl substitution distinguishes it from related compounds such as 7-ethyltryptophol and 7-isopropyltryptophol.
Properties
Molecular Formula |
C13H17NO |
|---|---|
Molecular Weight |
203.28 g/mol |
IUPAC Name |
2-(7-propyl-1H-indol-3-yl)ethanol |
InChI |
InChI=1S/C13H17NO/c1-2-4-10-5-3-6-12-11(7-8-15)9-14-13(10)12/h3,5-6,9,14-15H,2,4,7-8H2,1H3 |
InChI Key |
SYKICSHROWSDKN-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=C2C(=CC=C1)C(=CN2)CCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below summarizes key differences between 7-propyltryptophol and its analogs:
Notes:
Stability and Reactivity
All three compounds are stable under standard storage conditions but decompose under combustion to produce hazardous gases (e.g., carbon monoxide, nitrogen oxides) . Linear alkyl chains (ethyl, propyl) may exhibit higher reactivity with oxidizing agents compared to branched isopropyl derivatives.
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